4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide
• InChI: InChI=1S/C17H19NO2/c1-3-13-7-9-14(10-8-13)17(20)18-16-6-4-5-15(11-16)12(2)19/h4-12,19H,3H2,1-2H3,(H,18,20)
• InChI Key: IPPWFKMAJUJOGP-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(C)O

Description

4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. The compound is widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide involves binding to the dopamine D2 receptor. The compound acts as a partial agonist, which means that it activates the receptor but to a lesser extent than the full agonist dopamine. The activation of the dopamine D2 receptor by 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide results in the inhibition of the release of dopamine in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide are related to its binding to the dopamine D2 receptor. The compound has been shown to have potential therapeutic effects in the treatment of Parkinson's disease. The compound has also been shown to have a role in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide in lab experiments include its ability to selectively bind to the dopamine D2 receptor and its potential therapeutic effects in the treatment of Parkinson's disease. The limitations of using the compound in lab experiments include its partial agonist activity, which may result in less potent effects compared to full agonists.

Future Directions

The future directions for the use of 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide in scientific research include the study of its potential therapeutic effects in other neurological disorders. The compound may also be used in the study of the structure and function of other dopamine receptors. Additionally, the compound may be used in the development of new drugs that target the dopamine D2 receptor.

Synthesis Methods

The synthesis of 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide involves the reaction of 4-ethylbenzoic acid with 3-(1-hydroxyethyl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields 4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide as a white crystalline solid.

Scientific Research Applications

4-ethyl-N-[3-(1-hydroxyethyl)phenyl]benzamide is widely used in scientific research due to its unique properties. The compound is used as a ligand for the dopamine D2 receptor and has been shown to have potential therapeutic effects in the treatment of Parkinson's disease. The compound is also used in the study of the structure and function of the dopamine D2 receptor.